Cas no 1240569-91-8 (2-{[(Butan-2-yl)amino]methyl}-6-ethoxyphenol hydrochloride)

• Product Name: 2-{[(Butan-2-yl)amino]methyl}-6-ethoxyphenol hydrochloride
• CAS No: 1240569-91-8
• MF: C₁₃H₂₂ClNO₂
• MW: 259.77228307724
• MDL: MFCD16810477
• CID: 4690261
• Update Time: 2025-10-29

2-{[(Butan-2-yl)amino]methyl}-6-ethoxyphenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-{[(Butan-2-yl)amino]methyl}-6-ethoxyphenol hydrochloride

• MDL： MFCD16810477
• Inchi： 1S/C13H21NO2.ClH/c1-4-10(3)14-9-11-7-6-8-12(13(11)15)16-5-2;/h6-8,10,14-15H,4-5,9H2,1-3H3;1H
• InChI Key： HZULYEVGZKGVJY-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C1=CC=CC(=C1O)CNC(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 187
• Topological Polar Surface Area: 41.5

Additional information on 2-{[(Butan-2-yl)amino]methyl}-6-ethoxyphenol hydrochloride

2-{[(Butan-2-yl)amino]methyl}-6-ethoxyphenol hydrochloride (CAS No. 1240569-91-8): A Comprehensive Overview

2-{[(Butan-2-yl)amino]methyl}-6-ethoxyphenol hydrochloride (CAS No. 1240569-91-8) is a specialized chemical compound gaining attention in pharmaceutical and biochemical research. Its unique structure, combining a phenolic core with an ethoxyphenol moiety and a butan-2-ylamino side chain, makes it a subject of interest for drug development and molecular studies. This article delves into its properties, applications, and relevance to current scientific trends.

The compound's hydrochloride salt form enhances its solubility and stability, making it suitable for various experimental conditions. Researchers are particularly interested in its potential as a bioactive scaffold, with studies exploring its interactions with enzymes and receptors. The 2-{[(Butan-2-yl)amino]methyl} group is a key feature, contributing to its molecular flexibility and binding affinity.

In recent years, the demand for small-molecule modulators has surged, driven by advancements in precision medicine and targeted therapy. 2-{[(Butan-2-yl)amino]methyl}-6-ethoxyphenol hydrochloride aligns with this trend, as its structure allows for precise modifications to optimize pharmacokinetic properties. Searches for "phenolic derivatives in drug discovery" or "amino-methyl phenol applications" reflect growing curiosity about such compounds.

The compound's ethoxyphenol component is also noteworthy, as it shares structural similarities with natural antioxidants. This has sparked investigations into its potential radical-scavenging activity, a hot topic in anti-aging and neuroprotection research. Users frequently search for "phenolic antioxidants in health" or "synthetic phenol benefits", highlighting public interest in these applications.

From a synthetic chemistry perspective, 2-{[(Butan-2-yl)amino]methyl}-6-ethoxyphenol hydrochloride exemplifies the importance of chiral centers and steric effects in drug design. The butan-2-yl group introduces chirality, which can influence biological activity—a concept often queried as "chiral drugs vs. racemic mixtures". This aligns with the industry's shift toward enantioselective synthesis.

In conclusion, 2-{[(Butan-2-yl)amino]methyl}-6-ethoxyphenol hydrochloride (CAS No. 1240569-91-8) represents a versatile compound with multifaceted applications. Its relevance to drug discovery, antioxidant research, and chiral chemistry ensures its place in contemporary scientific discourse. As searches for "novel phenolic compounds" and "amino-methyl derivatives" continue to rise, this compound remains a promising candidate for future breakthroughs.